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Compound of Interest

Compound Name:
1,2-Benzenedicarboxylic acid,

monosodium salt

CAS No.: 827-27-0

Cat. No.: B148036

Get Quote

Application Note: Sodium Acid Phthalate as a Nucleating Agent in Semicrystalline Polymers

Part 1: Executive Summary
This technical guide outlines the protocol for utilizing Sodium Acid Phthalate (Monosodium

Phthalate, CAS: 827-27-0) as a heterogeneous nucleating agent in semicrystalline polymers,

primarily Isotactic Polypropylene (iPP) and Polyesters (PET/PBT).

While Sodium Benzoate is the industry standard for

-nucleation, Sodium Acid Phthalate offers a unique carboxylate-aromatic structure that
facilitates epitaxial growth. However, its acidic nature (possessing one un-neutralized
carboxylic acid group) requires specific processing considerations to prevent polymer
degradation. This guide provides a validated workflow for compounding, processing, and
characterizing the nucleation efficiency of this additive.

Part 2: Scientific Foundation & Mechanism
Mechanism of Action
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Sodium Acid Phthalate functions via heterogeneous nucleation. In a molten polymer matrix, the

high-melting-point salt particles remain solid and provide a stable surface with low interfacial

free energy (

). This lowers the activation energy barrier (

) required for the polymer chains to fold into a crystalline nucleus.

Epitaxial Matching: The aromatic ring and the polar sodium carboxylate moiety align with the

polymer's crystal lattice (specifically the

-axis of iPP), templating the growth of lamellae.

Ionic Clustering: The ionic domains of the salt create high-energy surfaces that attract

polarizable segments of the polymer chain, stabilizing the initial "embryo" of the crystal.

Critical Consideration: The "Acid" Factor
Unlike Disodium Phthalate or Sodium Benzoate, Sodium Acid Phthalate contains a free

carboxylic acid proton (

).

In Polypropylene (PP): Generally inert, but can interact with basic stabilizers (HALS).

In Polyesters (PET/PLA): The acidic proton can catalyze hydrolytic degradation during melt

processing. Strict drying and buffering protocols are required.

Part 3: Material Selection & Preparation
Raw Material Specifications
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Parameter Specification Reason for Specification

Chemical Name Sodium Hydrogen Phthalate Target Nucleating Agent

CAS Number 827-27-0 Identity Verification

Purity
Impurities can disrupt crystal

growth.

Moisture Content
Critical to prevent hydrolysis in

PET/PLA.

Particle Size (

)

Smaller size = higher

nucleation density.

Particle Size (

)

Large particles cause stress

concentrations (impact failure).

Pre-Processing Protocol (Milling)
Commercial Sodium Acid Phthalate is often sold as large crystals (used for pH buffers). It must

be milled before use in polymers.

Jet Milling: Micronize the powder to achieve

.

Sieving: Pass through a 325-mesh screen to remove agglomerates.

Drying: Vacuum dry at 110°C for 4 hours prior to compounding.

Part 4: Compounding & Processing Protocol
Formulation Strategy

Loading Level: 0.05 wt% to 0.3 wt%. (Saturation typically occurs at ~0.2 wt%).

Dispersion Aid: Use 0.1 wt% Zinc Stearate or Calcium Stearate to act as a lubricant and

prevent re-agglomeration of the salt.
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Acid Scavenger (Crucial for Polyesters): Add 0.1 wt% epoxy-based chain extender or

hydrotalcite to neutralize potential acidity.

Experimental Workflow (Graphviz Diagram)
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Figure 1: Step-by-step workflow for preparing and testing nucleated polymer composites.

Twin-Screw Extrusion Parameters (Example for PP)
Feeder: Gravimetric feeder (loss-in-weight) is essential for accuracy at low loadings (0.1%).

Screw Design: High-shear mixing elements (kneading blocks) required in Zone 3 and 5 to

disperse the polar salt into the non-polar polymer.

Temperature Profile (iPP):

Zone 1: 190°C

Zone 2-4: 210°C

Die: 220°C

Note: Keep melt temp below 250°C to prevent volatilization or degradation.

Part 5: Characterization Protocol
To validate the efficacy of Sodium Acid Phthalate, you must compare the Nucleated sample

against a Blank (Virgin Polymer) and a Control (Standard Nucleator, e.g., Sodium Benzoate).

Differential Scanning Calorimetry (DSC)
Purpose: Measure Crystallization Temperature (
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).

Protocol:

Heat to 230°C (erase thermal history). Hold 5 min.

Cool at 10°C/min to 50°C. Record

(Peak Crystallization Temp).

Heat to 230°C at 10°C/min. Record

and

.

Success Criteria: An increase in

of

compared to the blank indicates effective nucleation.

Polarized Optical Microscopy (POM)
Purpose: Visualize spherulite size.

Protocol:

Melt sample between glass slides at 230°C.

Isothermal crystallization at 130°C.

Observe spherulite density.

Expected Result: Nucleated samples should show a "grainy" texture with thousands of tiny

spherulites, whereas the blank will show large, distinct Maltese crosses.

Mechanical Testing
Flexural Modulus (ASTM D790): Expect 10-20% increase due to higher crystallinity.
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Haze (ASTM D1003): Expect reduction in haze (improved clarity) if particle size is sufficiently

small (

).

Part 6: Data Presentation & Troubleshooting
Comparative Data Table (Hypothetical Reference Data)

Property Virgin iPP
iPP + 0.2% Na-
Benzoate

iPP + 0.2% Na-
Acid-Phthalate

(Crystallization Temp) 110°C 125°C 122°C - 126°C

Half-Crystallization

Time (

)

15 min 2 min 2.5 min

Flexural Modulus 1.4 GPa 1.7 GPa 1.65 GPa

Haze (1mm plaque) 60% 25% 30%

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low

Improvement
Large particle size

Check milling; ensure

.

White Specks in Part Poor dispersion
Increase extruder screw

speed; use dispersant (ZnSt).

Polymer Yellowing Acidic degradation
Add acid scavenger (DHT-4A);

verify drying.

Bubbles/Splay Moisture
Dry Sodium Acid Phthalate at

110°C under vacuum.

Part 7: Nucleation Mechanism Diagram
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Figure 2: Mechanism of heterogeneous nucleation facilitated by ionic surface interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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